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Compound of Interest

Compound Name: Basic brown 16

Cat. No.: B008369

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular structure, chemical
properties, and analytical methodologies for Basic Brown 16 (C.l. 12250), a synthetic organic
compound classified as a cationic monoazo dye.[1][2] Primarily utilized in the cosmetics
industry as a direct hair colorant, its chemical properties and interactions are of significant
interest to researchers in materials science and environmental chemistry.[3][4]

Core Molecular and Chemical Data

Basic Brown 16 is recognized for its efficacy in dyeing negatively charged fibers, a
characteristic attributed to its cationic nature.[4] The following table summarizes its key
guantitative and identifying information.
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Property Data Reference(s)

Molecular Formula C19H21CIN4O [1112]15]16]

Molecular Weight 356.85 g/mol [21[6]1[7]
8-[(E)-(4-

IUPAC Name aminophenyl)diazenyl]-7- 7]

hydroxy-N,N,N-trimethyl-2-

naphthalenaminium chloride

CAS Registry Number 26381-41-9 [1112116171

C.l. Basic Brown 16, C.I.
Synonyms _ [2][8]
12250, Arianor Mahogany

Dark green to black solid

Appearance [31[4]
powder
Melting Point 169-175 °C [3114]
. Water: > 100 g/L; Ethanol: 10-
Solubility [3]
100 g/L

Molecular Structure

Basic Brown 16 is a single azo class dye.[2] Its structure features a trimethylammonium
group, which imparts a positive charge, making it a cationic dye. The molecule also contains an
azo group (-N=N-) linking a substituted naphthalene ring system to a p-phenylenediamine
moiety.

Experimental Protocols

The following sections detail the methodologies for the synthesis and analysis of Basic Brown
16.

Synthesis Protocol

The manufacturing process for Basic Brown 16 involves a multi-step chemical synthesis.[2][9]
The primary method is an azo coupling reaction followed by hydrolysis.
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o Diazotization: The process begins with the diazotization of N-(4-aminophenyl)acetamide.
This involves treating the primary aromatic amine with a source of nitrous acid (typically
generated in situ from sodium nitrite and a strong acid) to form a diazonium salt.

e Azo Coupling: The resulting diazonium salt is then reacted with (7-Hydroxy-2-
naphthyl)trimethylammonium chloride in a coupling reaction. This electrophilic aromatic
substitution reaction forms the characteristic azo bond and links the two aromatic systems.

o Hydrolysis: The final step is the hydrolysis of the acetyl group from the acetamide moiety to
yield the primary amine of the final Basic Brown 16 molecule.[2][9]
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Synthesis Workflow of Basic Brown 16

Step 1: Diazotization

N-(4-aminophenyl)acetamide

aNO2, HCl

Step 2: Azo Coupling

Diazonium Salt Intermediate (7—Hydroxy—2—naphthy|)trimethylammonium chloride

Acetylated Precursor

Hydrolysis

Step 3: I—vydrolysis

Basic Brown 16
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Analytical Workflow for Basic Brown 16

Basic Brown 16 Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b008369#basic-brown-16-molecular-structure-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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